Cas no 100244-27-7 (1,2,4-Triazine-3,5(2H,4H)-dione,2-(2-deoxy-b-D-erythro-pentofuranosyl)-6-(2,2,2-trifluoroethyl)-)

1,2,4-Triazine-3,5(2H,4H)-dione,2-(2-deoxy-b-D-erythro-pentofuranosyl)-6-(2,2,2-trifluoroethyl)- structure
100244-27-7 structure
Product Name:1,2,4-Triazine-3,5(2H,4H)-dione,2-(2-deoxy-b-D-erythro-pentofuranosyl)-6-(2,2,2-trifluoroethyl)-
CAS No:100244-27-7
MF:C10H12F3N3O5
MW:311.214592933655
CID:145439
PubChem ID:512678
Update Time:2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,2-(2-deoxy-b-D-erythro-pentofuranosyl)-6-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine-3,5(2H,4H)-dione,2-(2-deoxy-b-D-erythro-pentofuranosyl)-6-(2,2,2-trifluoroethyl)-
    • 2-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(2,2,2-trifluoroethyl)-1,2,4-triazine-3,5-dione
    • 100244-27-7
    • DTXSID40143061
    • 5-(2,2,2-Trifluoroethyl)-6-aza-2'-deoxyuridine
    • 2-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-6-(2,2,2-trifluoroethyl)-1,2,4-triazine-3,5-dione
    • Inchi: 1S/C10H12F3N3O5/c11-10(12,13)2-4-8(19)14-9(20)16(15-4)7-1-5(18)6(3-17)21-7/h5-7,17-18H,1-3H2,(H,14,19,20)/t5-,6+,7+/m0/s1
    • InChI Key: ZELMDIQXLJNQQP-RRKCRQDMSA-N
    • SMILES: FC(CC1C(NC(N([C@H]2C[C@@H]([C@@H](CO)O2)O)N=1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 311.072905g/mol
  • Monoisotopic Mass: 311.072905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 311.21g/mol
  • XLogP3: -0.2
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.86
  • Refractive Index: 1.62
  • PSA: 117.44000
  • LogP: -1.32290
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